Cas no 142321-23-1 (1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole)

• Product Name: 1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole
• CAS No: 142321-23-1
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD00274645
• CID: 101159
• PubChem ID: 24868308
• Update Time: 2025-10-29

1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole
• 1H-Benzotriazole,1-(2-propyn-1-yl)-
• 1-Prop-2-ynyl-1H-benzotriazole
• 1-Propargyl-1H-benzotriazole
• N,N-DIMETHYL-2-PIPERAZIN-1-YLACETAMIDE
• 1-(1H-benzotriazol-1-yl)prop-2-yne
• 1-(2-PROPYNYL)-1H-BENZOTRIAZOLE
• 1-(2-propynyl)benzotriazole
• 1-(prop-2-ynyl)-1H-benzo[d][1,2,3]triazole
• 1-propargylbenzotriazole
• N,N-Dimethyl-2-(1-Piperazinyl)Acetamide
• MFCD00274645
• CCG-53363
• SR-01000642531-1
• 1-Propargyl-1H-benzotriazole, 96%
• HMS1661F08
• 142321-23-1
• AKOS003644536
• InChI=1/C9H7N3/c1-2-7-12-9-6-4-3-5-8(9)10-11-12/h1,3-6H,7H
• BS-42538
• CS-0337312
• 1-prop-2-ynylbenzotriazole
• SCHEMBL769428
• G70673
• 1-(PROP-2-YN-1-YL)-1,2,3-BENZOTRIAZOLE

• MDL： MFCD00274645
• Inchi： 1S/C9H7N3/c1-2-7-12-9-6-4-3-5-8(9)10-11-12/h1,3-6H,7H2
• InChI Key： HGIJKQXOOIWWGO-UHFFFAOYSA-N
• SMILES： N1(CC#C)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 157.06400
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.12
• Melting Point: 52-56 °C (lit.)
• Boiling Point: 302.2°C at 760 mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.615
• PSA: 30.71000
• LogP: 1.06450

1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole

Introduction to 1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole (CAS No. 142321-23-1)

The compound 1-(Prop-2-yn-1-yl)-1H-benzo[d][1,2,3]triazole, with the CAS registry number 142321-23-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzo[d][1,2,3]triazole ring system with a propargyl group. The benzo[d][1,2,3]triazole moiety is a heterocyclic aromatic compound that has been extensively studied due to its potential applications in various chemical and biological systems.

The synthesis of benzo[d][1,2,3]triazole derivatives has been a topic of considerable research interest in recent years. One of the most common methods for synthesizing these compounds involves the reaction of o-amino phenol derivatives with aldehydes or ketones under acidic conditions. This approach typically leads to the formation of the triazole ring through a series of condensation reactions. The addition of a propargyl group to the benzo[d][1,2,3]triazole core can further enhance the chemical properties of the compound, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of benzo[d][1,2,3]triazole-based compounds in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly valued for their exceptional porosity and stability, which make them ideal candidates for gas storage and separation applications. The incorporation of a propargyl group into the structure of benzo[d][1,2,3]triazole has been shown to significantly improve its ability to form stable coordination bonds with metal ions, thereby enhancing its performance in these applications.

In addition to its role in materials science, benzo[d][1,2,3]triazole derivatives have also been explored for their potential in drug discovery and development. The triazole ring system is known to exhibit various bioactive properties, including anti-inflammatory and antitumor activities. The substitution pattern on the triazole ring plays a crucial role in determining its biological activity; thus, the addition of a propargyl group can potentially modulate these properties in a favorable manner.

The physical properties of CAS No. 142321-23-1 are also worth noting. The compound is typically synthesized as a crystalline solid with a melting point that depends on its purity and degree of crystallinity. Its solubility in common organic solvents such as dichloromethane and THF is moderate but can be improved by modifying its substituents or reaction conditions.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of compounds like benzo[d][1,2,3]triazole derivatives in natural systems. Recent research has focused on their biodegradation pathways and potential toxicity to aquatic organisms. These studies are essential for ensuring that the use and disposal of such compounds do not pose significant risks to ecosystems or human health.

In conclusion, CAS No. 142321-23-1, or 1-(Prop-2-yn-1-yl)-benzo[d][1,2,3]triazole derivative stands at the intersection of organic synthesis and applied chemistry research. Its unique structure offers opportunities for innovation across multiple disciplines while presenting challenges related to its stability and environmental impact.